Cas no 21517-03-3 (6-Methyl[1,2,4]triazolo[3,4-a]phthalazine)

• Product Name: 6-Methyl[1,2,4]triazolo[3,4-a]phthalazine
• CAS No: 21517-03-3
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 2835900
• PubChem ID: 13185784
• Update Time: 2025-04-21

6-Methyl[1,2,4]triazolo[3,4-a]phthalazine Chemical and Physical Properties

Names and Identifiers

• DTXSID50525814
• 21517-03-3
• 6-Methyl[1,2,4]triazolo[3,4-a]phthalazine

• Inchi： 1S/C10H8N4/c1-7-8-4-2-3-5-9(8)10-12-11-6-14(10)13-7/h2-6H,1H3
• InChI Key： MMXMVIUUKDBIEM-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C1C=CC=CC=1C(C)=N2

Computed Properties

• Exact Mass: 184.074896272Da
• Monoisotopic Mass: 184.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų